1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine
Overview
Description
1-(3,5-Dimethoxyphenyl)-N-methylpyrrolidin-3-amine, also known as 3,5-dimethoxy-N-methylpyrrolidine or DMPP, is a synthetic compound that has been the subject of numerous scientific studies. It is an analogue of the neurotransmitter dopamine, which is involved in many physiological processes, and has been studied for its potential therapeutic applications.
Scientific Research Applications
Organocatalytic Reactions
- Chiral amines, such as 1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine, are used to catalyze enantioselective Michael addition reactions. These reactions are significant in producing optically active substituted keto aldehydes, which are important in organic synthesis and pharmaceutical research (Melchiorre & Jørgensen, 2003).
Synthesis of Novel Compounds
- The synthesis of novel compounds, such as monomethylthio analogues of 1-(2,4,5-trimethoxyphenyl)-2-aminopropane, involves the use of similar amines. This process contributes to the exploration of new pharmacologically active substances (Jacob et al., 1977).
Preparation of Fluorescent Probes
- Amines like 1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine play a role in the synthesis of fluorescent probes, which are essential in biochemical and medical imaging studies (Yang, Chiou & Liau, 2002).
Antineoplastic Agents
- The synthesis of antineoplastic agents involves the use of similar compounds. This highlights their importance in cancer research and drug development (Pettit et al., 2003).
Radioactive Labeling in Medical Imaging
- These types of amines are also crucial in the synthesis of radioactive labelled compounds like raclopride, used in PET studies of the human brain, indicating their application in neurological research (Ehrin et al., 1987).
properties
IUPAC Name |
1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H20N2O2/c1-14-10-4-5-15(9-10)11-6-12(16-2)8-13(7-11)17-3/h6-8,10,14H,4-5,9H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IMEMNAWEPMLHLD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1CCN(C1)C2=CC(=CC(=C2)OC)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine | |
CAS RN |
1096807-10-1 |
Source
|
| Record name | 1-(3,5-dimethoxyphenyl)-N-methylpyrrolidin-3-amine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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